Cas no 856452-74-9 (3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline)

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline is a heterocyclic aromatic compound featuring both chloro and triazole functional groups attached to an aniline core. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the triazole moiety enhances its potential as a building block for biologically active molecules, particularly in the development of antifungal and antimicrobial agents. Its well-defined chemical properties, including stability under standard conditions, facilitate precise modifications in targeted synthetic pathways. The compound’s purity and consistent performance make it suitable for research and industrial applications requiring high specificity in molecular design.
3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline structure
856452-74-9 structure
Product Name:3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline
CAS No:856452-74-9
MF:C8H7ClN4
MW:194.620979547501
MDL:MFCD04971003
CID:717553
PubChem ID:16394866
Update Time:2025-06-08

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline
    • 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzenamine
    • Benzenamine,3-chloro-4-(1H-1,2,4-triazol-1-yl)-
    • Albb-005528
    • 3-chloro-4-(1H-1,2,4-triazol-1-yl)aniline(SALTDATA: FREE)
    • BB_SC-4012
    • 3-Chloro-4-(1H-1,2,4-triazol-1-yl)
    • 3-chloro-4-(1,2,4-triazol-1-yl)aniline
    • Benzenamine, 3-chloro-4-(1H-1,2,4-triazol-1-yl)-
    • XLIDBVWTOBPAOU-UHFFFAOYSA-N
    • BBL030306
    • DTXSID50585897
    • STK349821
    • [3-chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]amine
    • AKOS000132345
    • AS-65053
    • Z239137330
    • 856452-74-9
    • CS-0252776
    • EN300-61532
    • MFCD04971003
    • SCHEMBL994065
    • W11714
    • MDL: MFCD04971003
    • Inchi: 1S/C8H7ClN4/c9-7-3-6(10)1-2-8(7)13-5-11-4-12-13/h1-5H,10H2
    • InChI Key: XLIDBVWTOBPAOU-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(N2C=NC=N2)C(Cl)=C1

Computed Properties

  • Exact Mass: 194.0359239g/mol
  • Monoisotopic Mass: 194.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 414.506°C at 760 mmHg
  • Flash Point: 204.486°C
  • Refractive Index: 1.707

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline Security Information

  • HazardClass:IRRITANT

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline Pricemore >>

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